Cas no 247936-90-9 (trans-4-{(Phenylsulfonyl)aminomethyl}cyclohexanecarboxylic acid)

• Product Name: trans-4-{(Phenylsulfonyl)aminomethyl}cyclohexanecarboxylic acid
• CAS No: 247936-90-9
• MF: C₁₄H₁₉NO₄S
• MW: 297.369962930679
• MDL: MFCD09881012
• CID: 3094921
• PubChem ID: 705737
• Update Time: 2025-10-28

trans-4-{(Phenylsulfonyl)aminomethyl}cyclohexanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(((phenylsulfonyl)amino)methyl)cyclohexanecarboxylic acid
• MLS001200856
• DTXSID701187575
• trans-4-(Phenylsulfonamidomethyl)cyclohexanecarboxylicacid
• Z56887203
• 443913-38-0
• trans-4-{[(phenylsulfonyl)amino]methyl}cyclohexanecarboxylic acid
• SB82590
• 4-(benzenesulfonamidomethyl)cyclohexane-1-carboxylic acid
• SCHEMBL3851236
• SMR000564443
• AKOS016401632
• trans-4-(Phenylsulfonamidomethyl)cyclohexanecarboxylic acid
• EU-0010132
• trans-4-{[(phenylsulfonyl)amino]methyl}-cyclohexanecarboxylic acid
• Oprea1_817196
• NS-05017
• MFCD09881012
• CHEMBL1720761
• AKOS005174903
• Trans-4-([(phenylsulfonyl)amino]methyl)cyclohexanecarboxylic acid
• 247936-90-9
• Oprea1_430883
• cyclohexanecarboxylic acid, 4-[[(phenylsulfonyl)amino]methyl]-, trans-
• ZWXLDFJXRQHOEM-HAQNSBGRSA-N
• STL457174
• SCHEMBL5205575
• AKOS002125249
• (1r,4r)-4-(benzenesulfonamidomethyl)cyclohexane-1-carboxylic acid
• (1R,4r)-4-(phenylsulfonamidomethyl)cyclohexane-1-carboxylic acid
• trans-4-(Benzenesulfonylamino-methyl)-cyclohexanecarboxylic acid
• ALBB-015349
• 4-[[(Phenylsulfonyl)amino]methyl]cyclohexanecarboxylic acid
• ChemDiv2_003301
• 4-{[(phenylsulfonyl)amino]methyl}cyclohexanecarboxylic acid
• EN300-717764
• HMS1378G01
• HMS2864E24
• CS-0270218
• EN300-303265
• trans-4-{[(Phenylsulfonyl)amino]-methyl}cyclohexanecarboxylic acid
• trans-4-{(Phenylsulfonyl)aminomethyl}cyclohexanecarboxylic acid

• MDL： MFCD09881012
• Inchi： 1S/C14H19NO4S/c16-14(17)12-8-6-11(7-9-12)10-15-20(18,19)13-4-2-1-3-5-13/h1-5,11-12,15H,6-10H2,(H,16,17)
• InChI Key： ZWXLDFJXRQHOEM-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NCC1CCC(C(=O)O)CC1)(=O)=O

Computed Properties

• Exact Mass: 297.10347926Da
• Monoisotopic Mass: 297.10347926Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 91.9Ų

trans-4-{(Phenylsulfonyl)aminomethyl}cyclohexanecarboxylic acid Security Information

• HazardClass：IRRITANT

Additional information on trans-4-{(Phenylsulfonyl)aminomethyl}cyclohexanecarboxylic acid

Introduction to trans-4-{(Phenylsulfonyl)aminomethyl}cyclohexanecarboxylic acid (CAS No. 247936-90-9)

Trans-4-{(Phenylsulfonyl)aminomethyl}cyclohexanecarboxylic acid (CAS No. 247936-90-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of novel therapeutic agents.

The chemical structure of trans-4-{(Phenylsulfonyl)aminomethyl}cyclohexanecarboxylic acid consists of a cyclohexane ring with a carboxylic acid group and a phenylsulfonylaminomethyl substituent. The presence of these functional groups imparts specific chemical and biological properties that make it an attractive candidate for further investigation. The cyclohexane ring provides a rigid structure, which can enhance the compound's stability and bioavailability, while the carboxylic acid group and phenylsulfonylaminomethyl substituent contribute to its reactivity and binding affinity to various biological targets.

In recent years, the study of trans-4-{(Phenylsulfonyl)aminomethyl}cyclohexanecarboxylic acid has been driven by its potential as a lead compound for drug discovery. Research has focused on its ability to modulate specific enzymes and receptors involved in various disease pathways. For instance, studies have shown that this compound can inhibit the activity of certain proteases, which are key players in inflammatory and neurodegenerative diseases. This inhibition can potentially lead to the development of new treatments for conditions such as Alzheimer's disease and rheumatoid arthritis.

The pharmacological properties of trans-4-{(Phenylsulfonyl)aminomethyl}cyclohexanecarboxylic acid have also been explored in preclinical models. In vitro assays have demonstrated its ability to selectively bind to target proteins with high affinity, suggesting its potential as a therapeutic agent. Additionally, in vivo studies have shown that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity, which are crucial factors for drug development.

The structural flexibility of trans-4-{(Phenylsulfonyl)aminomethyl}cyclohexanecarboxylic acid allows for the synthesis of various derivatives through chemical modifications. These derivatives can be tailored to optimize the compound's pharmacological properties, such as enhancing its potency or improving its selectivity for specific targets. This versatility makes it an ideal starting point for structure-activity relationship (SAR) studies, which are essential for optimizing lead compounds in drug discovery.

In the context of medicinal chemistry, the synthesis of trans-4-{(Phenylsulfonyl)aminomethyl}cyclohexanecarboxylic acid involves several well-established chemical reactions. The key steps include the formation of the cyclohexane ring, the introduction of the carboxylic acid group, and the attachment of the phenylsulfonylaminomethyl substituent. These reactions can be carried out using a variety of reagents and conditions, allowing for fine-tuning of the synthetic process to achieve high yields and purity.

The latest research on trans-4-{(Phenylsulfonyl)aminomethyl}cyclohexanecarboxylic acid has also highlighted its potential as a tool for understanding biological processes at a molecular level. For example, studies have used this compound to investigate the mechanisms of protein-protein interactions and signal transduction pathways. By selectively modulating these processes, researchers can gain insights into disease mechanisms and identify new therapeutic targets.

In conclusion, trans-4-{(Phenylsulfonyl)aminomethyl}cyclohexanecarboxylic acid (CAS No. 247936-90-9) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new applications and optimize its use in various biological contexts.